1,8-Dihydroxynaphthylene-3,6-disulfonic acid 1,8-Dihydroxynaphthylene-3,6-disulfonic acid Chromotropic acid is a naphthalenesulfonic acid that is naphthalene-2,7-disulfonic acid substituted by hydroxy groups at positions 4 and 5. It has a role as an indicator. It is a naphthalenesulfonic acid and a member of naphthalenediols.
Brand Name: Vulcanchem
CAS No.: 148-25-4
VCID: VC0090061
InChI: InChI=1S/C10H8O8S2/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8/h1-4,11-12H,(H,13,14,15)(H,16,17,18)
SMILES: C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)O)O)O)S(=O)(=O)O
Molecular Formula: C10H8O8S2
Molecular Weight: 320.3 g/mol

1,8-Dihydroxynaphthylene-3,6-disulfonic acid

CAS No.: 148-25-4

Main Products

VCID: VC0090061

Molecular Formula: C10H8O8S2

Molecular Weight: 320.3 g/mol

1,8-Dihydroxynaphthylene-3,6-disulfonic acid - 148-25-4

CAS No. 148-25-4
Product Name 1,8-Dihydroxynaphthylene-3,6-disulfonic acid
Molecular Formula C10H8O8S2
Molecular Weight 320.3 g/mol
IUPAC Name 4,5-dihydroxynaphthalene-2,7-disulfonic acid
Standard InChI InChI=1S/C10H8O8S2/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8/h1-4,11-12H,(H,13,14,15)(H,16,17,18)
Standard InChIKey HLVXFWDLRHCZEI-UHFFFAOYSA-N
SMILES C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)O)O)O)S(=O)(=O)O
Canonical SMILES C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)[O-])[OH2+])[OH2+])S(=O)(=O)[O-]
Description Chromotropic acid is a naphthalenesulfonic acid that is naphthalene-2,7-disulfonic acid substituted by hydroxy groups at positions 4 and 5. It has a role as an indicator. It is a naphthalenesulfonic acid and a member of naphthalenediols.
Related CAS 129-96-4 (di-hydrochloride salt)
3888-44-6 (mono-hydrochloride salt)
Synonyms 4,5-DHN-2,7-DSA
4,5-dihydroxynaphthalene-2,7-disulfonic acid
PubChem Compound 67221
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator